Cas no 73728-66-2 (Benzylamine, 2,4-dichloro-, Hydrochloride)

• Product Name: Benzylamine, 2,4-dichloro-, Hydrochloride
• CAS No: 73728-66-2
• MF: C₇H₈Cl₃N
• MW: 212.504118919373
• CID: 978362
• PubChem ID: 24196451
• Update Time: 2025-10-23

Benzylamine, 2,4-dichloro-, Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzylamine, 2,4-dichloro-, Hydrochloride
• 2,4-Dichlor-benzylamin, Hydrochlorid
• 2,4-Dichlorobenzenemethanethiol
• 2,4-Dichlorobenzyl
• 2,4-dichlorobenzyl thiol
• 2,4-dichlorobenzylamine hydrochloride
• 2,4-dichloro-benzylamine, hydrochloride
• 2,4-dichlorobenzylmercaptan
• 2,4-dichlorophenylmethanamine hydrochloride
• 2,4-dichlorophenylmethanethiol
• 2,4-dichlorophenyl-methanethiol
• AC1L3V0Z
• AC1Q3MDQ
• NSC33218
• (2,4-dichlorobenzyl)amine hydrochloride
• DTXSID10994608
• Benzenemethanamine,4-dichloro-, hydrochloride
• Benzenemethanamine, 2,4-dichloro-, hydrochloride (1:1)
• CHEMBL13822
• SCHEMBL26616925
• Z316170412
• AKOS005111117
• (2,4-dichlorophenyl)methanamine hydrochloride
• NSC-221218
• RV9SS8K3U4
• NSC221218
• Benzylamine,4-dichloro-, hydrochloride
• 73728-66-2
• (2,4-dichlorophenyl)methanamine;hydrochloride
• 1-(2,4-Dichlorophenyl)methanamine--hydrogen chloride (1/1)

• MDL： MFCD01732489
• Inchi： 1S/C7H7Cl2N.ClH/c8-6-2-1-5(4-10)7(9)3-6;/h1-3H,4,10H2;1H
• InChI Key： IOSPRWNZCSXFRO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN)Cl.Cl

Computed Properties

• Exact Mass: 210.97244
• Monoisotopic Mass: 210.972232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02
• LogP: 3.95440

Additional information on Benzylamine, 2,4-dichloro-, Hydrochloride

Comprehensive Overview of Benzylamine, 2,4-dichloro-, Hydrochloride (CAS No. 73728-66-2)

Benzylamine, 2,4-dichloro-, Hydrochloride (CAS No. 73728-66-2) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and material science research. Its molecular structure, featuring a dichlorinated benzylamine backbone, grants it unique reactivity and versatility in synthetic applications. This article delves into its properties, applications, and relevance to contemporary scientific trends, addressing common queries such as "2,4-dichlorobenzylamine hydrochloride uses" and "CAS 73728-66-2 solubility."

The compound's hydrochloride salt form enhances stability and solubility, making it preferable for controlled reactions. Researchers frequently explore its role in heterocyclic compound synthesis, particularly in developing bioactive molecules. Recent studies highlight its potential in green chemistry initiatives, aligning with global demands for sustainable synthesis routes. Keywords like "73728-66-2 synthesis protocol" and "benzylamine derivatives in drug discovery" reflect growing interest in its optimization and scalability.

From a technical perspective, Benzylamine, 2,4-dichloro-, Hydrochloride exhibits a melting point range of 210–215°C and is soluble in polar solvents like water and ethanol. These properties are critical for industrial applications, where precise reaction conditions are paramount. Analytical techniques such as HPLC and NMR are commonly employed for purity verification, addressing concerns like "CAS 73728-66-2 analytical methods" among quality control professionals.

Innovations in catalysis have further expanded its utility. For instance, palladium-catalyzed cross-coupling reactions using this compound enable efficient C–N bond formation, a hotspot in medicinal chemistry. Discussions around "2,4-dichlorobenzylamine safety data" and "73728-66-2 handling precautions" underscore the importance of adhering to standardized laboratory practices.

In agrochemical research, Benzylamine, 2,4-dichloro-, Hydrochloride serves as a precursor for herbicides and fungicides. Its chlorinated aromatic moiety contributes to bioactivity, resonating with queries like "agrochemical intermediates from benzylamine." Environmental persistence and degradation pathways of such derivatives are also under scrutiny, reflecting broader ecological concerns.

The compound's relevance extends to material science, where it aids in designing polymeric coatings and corrosion inhibitors. Searches for "73728-66-2 in polymer chemistry" highlight this niche application. Additionally, its role in coordination chemistry—forming complexes with transition metals—is gaining traction for catalytic and sensing applications.

To conclude, Benzylamine, 2,4-dichloro-, Hydrochloride (CAS No. 73728-66-2) embodies interdisciplinary significance, bridging gaps between synthetic chemistry, pharmaceuticals, and sustainable technology. By addressing trending topics like "green synthesis of halogenated amines" and "73728-66-2 patent landscape," this overview aims to serve both academic and industrial audiences seeking in-depth insights.